Cas no 51233-80-8 (2,6-Dimethylphenylpropionate)

2,6-Dimethylphenylpropionate structure

Product Name:2,6-Dimethylphenylpropionate

CAS No:51233-80-8

Molecular Formula:C₁₁H₁₄O₂

Molecular Weight:178.227663516998

CID:362889

2,6-Dimethylphenylpropionate Properties

Names and Identifiers

- 2,6-Dimethylphenylpropionate
- Phenol, 2,6-dimethyl-, propanoate
- InChIKey： SFJHGDUKQUAGAD-UHFFFAOYSA-N
- Inchi： 1S/C11H14O2/c1-4-10(12)13-11-8(2)6-5-7-9(11)3/h5-7H,4H2,1-3H3
- SMILES： C1(OC(=O)CC)=C(C)C=CC=C1C

Computed Properties

Exact Mass: 196.10998

Experimental Properties

PSA: 57.53
Boiling Point: 78-80°C under H.V.

2,6-Dimethylphenylpropionate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	D477020-1g	2,6-Dimethylphenylpropionate	51233-80-8		1g	$ 133.00	2023-09-07

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